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Compound of Interest

Compound Name: GW284543

Cat. No.: B607892 Get Quote

For researchers and scientists in the drug development field, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, immediate safety and logistical information for

the proper disposal of GW284543, a selective inhibitor of MEK5. Adherence to these

procedures is critical due to the compound's potential hazards.

Chemical and Physical Properties
A summary of the key chemical and physical properties of GW284543 is provided below. This

information is crucial for understanding its behavior and potential interactions.

Property Value

Molecular Formula C₂₃H₂₀N₂O₃

Molecular Weight 372.42 g/mol

Appearance Solid

Solubility DMSO: 125 mg/mL (335.64 mM)[1]

Storage Conditions Powder: -20°C, In solvent: -80°C[2]
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GW284543 is classified with the following hazards according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS)[2]:

Acute oral toxicity (Category 4): Harmful if swallowed.

Acute aquatic toxicity (Category 1): Very toxic to aquatic life.

Chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE): When handling GW284543, appropriate PPE, including

a lab coat, nitrile gloves, and safety goggles with side shields, must be worn to prevent skin

and eye contact[2][3]. Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood, to avoid inhalation of dust or aerosols[2][3].

Step-by-Step Disposal Procedure
The primary disposal instruction for GW284543 is to dispose of the contents and container to

an approved waste disposal plant[2]. Due to its high aquatic toxicity, it is imperative to avoid

release to the environment[2].

Waste Collection:

Collect all waste containing GW284543, including unused product, contaminated

consumables (e.g., pipette tips, vials), and spillage cleanup materials, in a designated and

clearly labeled hazardous waste container.

The container must be compatible with the chemical waste and have a secure lid to

prevent leakage.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "GW284543,"

and the appropriate hazard pictograms (e.g., harmful, environmental hazard).

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area away from incompatible materials such as strong acids,
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alkalis, and oxidizing agents, while awaiting pickup by a licensed hazardous waste

disposal service[2].

Spill Management:

In the event of a spill, collect the spillage to prevent it from entering drains or

watercourses[2][3].

Absorb liquid spills with an inert, non-combustible absorbent material.

For solid spills, carefully sweep or scoop the material to avoid generating dust.

Place all cleanup materials into the designated hazardous waste container.

Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a certified chemical waste disposal

contractor.

Do not dispose of GW284543 down the sink or in general trash.

Experimental Workflow: Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

GW284543.
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GW284543 Disposal Workflow

Start: GW284543 Waste Generated

Is the waste contaminated with GW284543?

Collect in a labeled
hazardous waste container

Yes

Dispose of as non-hazardous waste
(follow institutional guidelines)

No

Store in a designated
secondary containment area

Arrange for pickup by
EHS or certified vendor

End: Proper Disposal

Click to download full resolution via product page

A flowchart for GW284543 disposal decisions.
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Signaling Pathway Inhibition by GW284543
GW284543 is a selective inhibitor of Mitogen-activated protein kinase kinase 5 (MEK5)[1][4][5].

MEK5 is a component of the MAPK signaling pathway, which is involved in various cellular

processes, including cell proliferation and survival. By inhibiting MEK5, GW284543 prevents

the phosphorylation and activation of its downstream target, Extracellular signal-regulated

kinase 5 (ERK5)[5][6].

GW284543 Mechanism of Action

MAPK/ERK5 Signaling Pathway

Upstream Activator
(e.g., MEKK2/3)

MEK5

ERK5

Downstream Cellular Response
(e.g., MYC protein expression)

GW284543

Inhibition

Click to download full resolution via product page

Inhibition of the MEK5 signaling pathway by GW284543.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GW284543 | MEK | TargetMol [targetmol.com]

2. GW284543 (UNC10225170)|790186-68-4|MSDS [dcchemicals.com]

3. file.medchemexpress.eu [file.medchemexpress.eu]

4. GW 284543 hydrochloride | MEK | TargetMol [targetmol.com]

5. medchemexpress.com [medchemexpress.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Safe Disposal of GW284543: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607892#gw284543-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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